Cas no 955598-70-6 (N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide)

• Product Name: N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide
• CAS No: 955598-70-6
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 6317102
• PubChem ID: 16824917
• Update Time: 2025-10-30

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide
• N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)cyclopropanecarboxamide
• SR-01000919869
• 955598-70-6
• N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]cyclopropanecarboxamide
• VU0628972-1
• SR-01000919869-1
• AB00683968-01
• N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)cyclopropanecarboxamide
• AKOS024489171
• F5014-0290

• Inchi： 1S/C17H16N4O2/c1-23-16-9-8-15-19-14(10-21(15)20-16)11-4-6-13(7-5-11)18-17(22)12-2-3-12/h4-10,12H,2-3H2,1H3,(H,18,22)
• InChI Key： JJMDMLIZICCABJ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=CC(C2=CN3C(C=CC(=N3)OC)=N2)=CC=1

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide

Professional Introduction to N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide (CAS No. 955598-70-6)

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 955598-70-6, represents a novel class of molecules that exhibit promising biological activities. The structural framework of this molecule integrates several key pharmacophoric elements, including a cyclopropane moiety and an imidazo[1,2-bpyridazine] core, which are known to contribute to its potential therapeutic efficacy.

The< strong>N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide molecule is characterized by its intricate connectivity and the presence of multiple heterocyclic rings. The cyclopropane ring, a three-membered saturated carbon ring, is particularly noteworthy for its ability to introduce conformational rigidity into the molecular structure. This rigidity can enhance binding affinity and selectivity when interacting with biological targets. The imidazo[1,2-bpyridazine] scaffold, on the other hand, is a well-documented pharmacophore that has been extensively studied for its role in various biological processes.

Recent advancements in drug discovery have highlighted the importance of multi-target interactions in the development of novel therapeutics. The< strong>N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide compound exemplifies this trend by incorporating multiple functional groups that can simultaneously engage with different biological receptors or enzymes. This dual or multi-target engagement strategy has shown considerable promise in overcoming drug resistance and improving treatment outcomes.

The< strong>6-methoxyimidazo1,2-bpyridazin-2-yl substituent in the molecule is particularly significant as it contributes to the overall electronic properties and steric environment of the compound. This moiety has been implicated in various pharmacological effects, including anti-inflammatory and anticancer activities. The methoxy group, in particular, can modulate the reactivity and solubility of the molecule, making it more amenable to biological testing and formulation development.

In vitro studies have begun to unravel the potential biological activities of< strong>N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide. Initial screening assays have suggested that this compound exhibits notable inhibitory effects on certain kinases and enzymes associated with cancer progression. The cyclopropane ring's rigid structure appears to be critical for binding to these targets, while the imidazo[1,2-bpyridazine] core provides additional interactions necessary for high-affinity binding.

The< strong>cyclopropanecarboxamide functional group at the nitrogen terminus of the molecule is another key feature that contributes to its pharmacological profile. Carboxamides are well-known for their ability to form hydrogen bonds with various biological targets, enhancing both potency and selectivity. This group also influences the compound's solubility and metabolic stability, which are crucial factors in drug development.

The synthesis of< strong>N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production processes.

The potential applications of< strong>N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide extend beyond oncology. Preliminary data suggest that this compound may also have applications in treating inflammatory diseases and neurodegenerative disorders. The ability of the molecule to interact with multiple biological targets makes it a valuable candidate for further exploration in these areas.

Ongoing research is focused on optimizing the pharmacological properties of< strong>N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide. Efforts are being directed toward improving its bioavailability and reducing potential side effects. Structural modifications are being investigated to enhance binding affinity while minimizing off-target interactions. Additionally, computational modeling techniques are being employed to predict and validate new derivatives with improved therapeutic profiles.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery process for compounds like< strong>N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide. These approaches allow researchers to rapidly evaluate large libraries of compounds for their biological activity and identify promising candidates for further development. The combination of experimental data with computational insights provides a comprehensive understanding of how these molecules interact with their targets.

The future prospects for< strong>N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)cyclopropanecarboxamide are bright, with numerous opportunities for further exploration and commercialization. As our understanding of disease mechanisms continues to evolve, so too will our ability to develop targeted therapeutics like this one. The unique structural features and promising biological activities make it a compelling candidate for future clinical investigations.